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Compound of Interest

Compound Name: LM-4108

Cat. No.: B014790 Get Quote

Technical Support Center: LM-4108 Tumor
Delivery
This technical support center provides researchers, scientists, and drug development

professionals with troubleshooting guides and frequently asked questions (FAQs) to enhance

the delivery of LM-4108 to the tumor site during pre-clinical and clinical research.

Frequently Asked Questions (FAQs)
1. What is LM-4108 and what is its mechanism of action?

LM-4108, also known as cafelkibart, is an investigational, Fc-optimized humanized monoclonal

antibody that targets the C-C motif chemokine receptor 8 (CCR8).[1] Its primary mechanism of

action is the selective depletion of tumor-infiltrating regulatory T cells (Tregs), which are a major

cause of immunosuppression within the tumor microenvironment.[1][2] By eliminating these

immunosuppressive cells, LM-4108 aims to restore and enhance the anti-tumor activity of

effector T cells, making the tumor more susceptible to immune attack, often in combination with

other immunotherapies like PD-1 inhibitors.[1][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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